Cas no 2680546-98-7 ((2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid)

• Product Name: (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
• CAS No: 2680546-98-7
• MF: C₁₄H₉BrClN₃O₂
• MW: 366.597161054611
• MDL: MFCD34186074
• CID: 5464395
• PubChem ID: 165943819
• Update Time: 2025-06-09

(2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• Z4991990910
• (2E)-3-[1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid
• (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

• MDL： MFCD34186074
• Inchi： 1S/C14H9BrClN3O2/c1-8-12(5-9(7-17)14(20)21)13(16)19(18-8)11-4-2-3-10(15)6-11/h2-6H,1H3,(H,20,21)/b9-5+
• InChI Key： UVNMYZAYPXRUHD-WEVVVXLNSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(=C(/C=C(\C#N)/C(=O)O)C(C)=N1)Cl

Computed Properties

• Exact Mass: 364.95667 g/mol
• Monoisotopic Mass: 364.95667 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.9
• Molecular Weight: 366.60

Additional information on (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

Introduction to (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic Acid (CAS No. 2680546-98-7)

(2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound, identified by its CAS number 2680546-98-7, represents a sophisticated molecular structure that combines several functional groups, making it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular architecture of this compound features a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The pyrazole ring is substituted with a variety of functional groups, including a bromophenyl moiety, a chloro group, a methyl group, and a cyanoacrylate-like structure. These substitutions contribute to the compound's unique chemical properties and potential biological activities.

One of the most striking aspects of (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid is its ability to interact with biological targets in diverse ways. The presence of the bromophenyl group suggests potential interactions with proteins and enzymes, while the chloro and methyl groups may influence its solubility and metabolic stability. The cyanoacrylate-like structure at the propenoic acid moiety could enable covalent binding to biological targets, which is often desirable in drug design for enhanced binding affinity and duration.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid, with its unique structural features, may offer new insights into these therapeutic areas.

In vitro studies have begun to explore the potential biological activities of this compound. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and neurodegeneration. The pyrazole core, known for its ability to modulate enzyme activity, plays a crucial role in these interactions. Additionally, the electron-withdrawing nature of the cyano group enhances the compound's reactivity, potentially leading to strong binding affinities with biological targets.

The synthesis of (2E)-3-1-(3-bromophenyl)-5-chloro-3-methyl-1H-pyrazol-4-ylylpropene involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, has been crucial in achieving the desired molecular structure. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication of modern organic synthesis.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes foreign compounds is essential for developing effective drugs. The presence of multiple functional groups influences factors such as absorption, distribution, metabolism, and excretion (ADME). Researchers are particularly interested in how the bromophenyl and chloro groups affect metabolic pathways and whether they can be tailored to improve drug bioavailability.

One of the most exciting aspects of this research is the potential for structure-based drug design. By understanding how (2E)-3-(1-(3-bromophenyl))-5-chloro-pyrazol[4-d]pyrrolo[1',2':5',6'-b]pyridine interacts with biological targets at a molecular level, scientists can make informed modifications to enhance its therapeutic potential. This approach leverages computational modeling and high-resolution structural biology techniques to guide drug design efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in chemical biology research, where it can be used to probe biological mechanisms and develop new diagnostic tools. The ability to covalently modify biological targets opens up possibilities for targeted therapies that could revolutionize treatment strategies for various diseases.

As research continues to uncover new uses for this compound, it is likely that additional derivatives will be synthesized and tested. The flexibility of the pyrazole core allows for numerous modifications, each with its own set of biological activities and pharmacological properties. This versatility makes it an attractive scaffold for future drug discovery efforts.

In conclusion, (2E)-3-(1-(3-bromophenyl))-5-chloro-pyrazol[4-d]pyrrolo[1',2':5',6'-b]pyridine represents a significant advancement in medicinal chemistry. Its complex structure and diverse functional groups offer numerous opportunities for therapeutic development. As research progresses, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.